Cas no 2384002-35-9 ((3-((Trifluoromethyl)thio)pyridin-2-yl)methanamine)

• Product Name: (3-((Trifluoromethyl)thio)pyridin-2-yl)methanamine
• CAS No: 2384002-35-9
• MF: C₇H₇F₃N₂S
• MW: 208.204090356827
• CID: 6629716
• PubChem ID: 133063490
• Update Time: 2024-01-04

(3-((Trifluoromethyl)thio)pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2384002-35-9
• (3-((Trifluoromethyl)thio)pyridin-2-yl)methanamine
• 2-Pyridinemethanamine, 3-[(trifluoromethyl)thio]-

• Inchi： 1S/C7H7F3N2S/c8-7(9,10)13-6-2-1-3-12-5(6)4-11/h1-3H,4,11H2
• InChI Key： KXUAOXACHSGEMG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CN=C1CN

Computed Properties

• Exact Mass: 208.02820389g/mol
• Monoisotopic Mass: 208.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 185.6±40.0 °C(Predicted)
• pka: 8.23±0.39(Predicted)